(2E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)prop-2-enamide

• IUPAC Name: (E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)prop-2-enamide
• InChI: InChI=1S/C16H13BrClNO2/c1-21-15-8-6-11(10-12(15)17)7-9-16(20)19-14-5-3-2-4-13(14)18/h2-10H,1H3,(H,19,20)/b9-7+
• InChI Key: MYJLAJIGXZJCCE-VQHVLOKHSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC(=O)NC2=CC=CC=C2Cl)Br
• Isomeric SMILES: COC1=C(C=C(C=C1)/C=C/C(=O)NC2=CC=CC=C2Cl)Br
• Molecular Formula: C16H13BrClNO2
• Molecular Weight: 366.63 g/mol

Description

(2E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)prop-2-enamide is a chemical compound that belongs to the class of enamide molecules. It has a molecular formula of C17H13BrClNO2 and a molecular weight of 385.65 g/mol. This compound has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Organic Synthesis and Catalysis

• Directed Arylation and Alkenylation of C(sp3)–H Bonds : A study showcases the catalysis involving iron(III) salts and a zinc(II) salt to facilitate the arylation, heteroarylation, and alkenylation of propionamides. This process underscores the utility of related compounds in creating complex molecular architectures through C–H activation and C–C bond formation (Ilies et al., 2017).

Materials Science

• Nonlinear Optical Properties : Research on chalcone derivatives, including structures similar to "(2E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)prop-2-enamide", has demonstrated their potential in semiconductor devices due to their favorable linear and nonlinear optical properties. This is critical for the development of optoelectronic and charge transport materials (Shkir et al., 2019).

Pharmacology and Biomedical Research

• Antipathogenic Activity : A study highlighted the synthesis and characterization of new thiourea derivatives showing significant anti-pathogenic activity, particularly against strains capable of forming biofilms. This suggests the potential of compounds related to "(2E)-3-(3-bromo-4-methoxyphenyl)-N-(2-chlorophenyl)prop-2-enamide" in developing antimicrobial agents with antibiofilm properties (Limban et al., 2011).
• Synthesis of PET Radiotracers : Research into the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide demonstrates the application of related compounds in creating radiotracers for positron emission tomography (PET), providing insights into the function of CB1 cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003).